molecular formula C11H17BO3 B6267749 4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane CAS No. 2246546-97-2

4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane

Cat. No. B6267749
CAS RN: 2246546-97-2
M. Wt: 208.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane is a boron-containing compound that has been studied for its potential applications in various scientific fields. It is a derivative of the boronic acid family, which is known for its ability to form stable complexes with various molecules. This compound has been found to have a wide range of applications, from synthesis of pharmaceuticals to biocatalysis. Additionally, it has been studied for its potential use in biomedicine, including as an imaging agent and as a potential therapeutic.

Scientific Research Applications

4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane has been studied for its potential applications in various scientific fields. It has been found to be useful in the synthesis of pharmaceuticals, such as antibiotics and anti-cancer drugs. Additionally, it has been studied for its potential use in biocatalysis, as it has been found to be a very effective catalyst for a variety of chemical reactions. Furthermore, the compound has been studied for its potential use in biomedicine, including as an imaging agent and as a potential therapeutic.

Mechanism of Action

The mechanism of action of 4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane is not yet fully understood. However, it is believed that the compound acts as a boron-containing molecule that can form stable complexes with various molecules. This allows it to interact with and affect the structure and function of proteins, enzymes, and other molecules. Additionally, the compound has been found to have a wide range of applications, from synthesis of pharmaceuticals to biocatalysis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane are not yet fully understood. However, it is believed that the compound has the potential to act as an imaging agent and as a potential therapeutic. Additionally, it has been found to be a very effective catalyst for a variety of chemical reactions, and it has been studied for its potential use in biocatalysis.

Advantages and Limitations for Lab Experiments

The advantages of 4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane for lab experiments include its ability to form stable complexes with various molecules, its potential use as an imaging agent and as a potential therapeutic, and its potential use in biocatalysis. Additionally, the compound is relatively easy to synthesize, and it is relatively stable in aqueous solutions. However, there are some limitations to using the compound in lab experiments. For example, the compound is not soluble in organic solvents, and the reaction conditions for its synthesis are relatively harsh. Additionally, the compound is not very stable in air, and it is sensitive to light and heat.

Future Directions

The future directions for 4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane are numerous. For example, further research could be conducted to better understand the compound’s mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore the compound’s potential use in biomedicine, such as as an imaging agent and as a potential therapeutic. Additionally, further research could be conducted to explore the compound’s potential use in biocatalysis, as well as its potential use in the synthesis of pharmaceuticals. Finally, further research could be conducted to explore the compound’s potential use in other scientific fields, such as materials science.

Synthesis Methods

4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane can be synthesized by a two-step process. First, 4-methylfuran-3-yl boronic acid is reacted with 1,3-dioxane in the presence of a base, such as NaOH, to produce 4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane. This reaction requires a temperature of 130 °C and a pressure of 10 bar. The second step is the hydrolysis of the 4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane to form the corresponding boronic acid. This reaction requires a temperature of 120 °C and a pressure of 10 bar.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane involves the reaction of 4-methyl-3-furfural with boronate ester in the presence of a base to form the desired compound.", "Starting Materials": [ "4-methyl-3-furfural", "Boronate ester", "Base" ], "Reaction": [ "Step 1: Dissolve 4-methyl-3-furfural in a suitable solvent.", "Step 2: Add boronate ester to the reaction mixture.", "Step 3: Add a base to the reaction mixture and stir for a specific time period.", "Step 4: Isolate the product by filtration or extraction.", "Step 5: Purify the product by recrystallization or chromatography." ] }

CAS RN

2246546-97-2

Product Name

4,4,5,5-tetramethyl-2-(4-methylfuran-3-yl)-1,3,2-dioxaborolane

Molecular Formula

C11H17BO3

Molecular Weight

208.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.